Cas no 338953-61-0 (4-[(2,4-Dichlorophenyl)methyl]-1lambda4-thiomorpholine-1,3,5-trione)

• Product Name: 4-[(2,4-Dichlorophenyl)methyl]-1lambda4-thiomorpholine-1,3,5-trione
• CAS No: 338953-61-0
• MF: C₁₁H₉Cl₂NO₃S
• MW: 306.165059804916
• CID: 5707921
• PubChem ID: 1478944
• Update Time: 2023-10-15

4-[(2,4-Dichlorophenyl)methyl]-1lambda4-thiomorpholine-1,3,5-trione Chemical and Physical Properties

Names and Identifiers

• AKOS005094764
• 338953-61-0
• MFCD00173255
• 4-(2,4-Dichlorobenzyl)-4-thiazinane-1,3,5-trione
• Oprea1_193740
• 5H-304S
• 4-(2,4-dichlorobenzyl)-1lambda~4~,4-thiazinane-1,3,5-trione
• 4-[(2,4-dichlorophenyl)methyl]-1lambda4-thiomorpholine-1,3,5-trione
• 4-[(2,4-dichlorophenyl)methyl]-1-oxo-1,4-thiazinane-3,5-dione
• 4-(2,4-Dichlorobenzyl)thiomorpholine-3,5-dione 1-oxide
• 4-[(2,4-Dichlorophenyl)methyl]-1lambda4-thiomorpholine-1,3,5-trione

• Inchi： 1S/C11H9Cl2NO3S/c12-8-2-1-7(9(13)3-8)4-14-10(15)5-18(17)6-11(14)16/h1-3H,4-6H2
• InChI Key： OQHHZNNAIKNKLF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CN1C(CS(CC1=O)=O)=O)Cl

Computed Properties

• Exact Mass: 304.9680197g/mol
• Monoisotopic Mass: 304.9680197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 73.7Ų